Cas no 2228436-09-5 (3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 2228436-09-5
• MF: C₁₂H₁₁F₃O
• MW: 228.210354089737
• CID: 6107129
• PubChem ID: 165632242
• Update Time: 2025-06-08

3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-one
• 2228436-09-5
• EN300-1957160

• Inchi： 1S/C12H11F3O/c13-12(14,15)11(16)7-8-5-9-3-1-2-4-10(9)6-8/h1-4,8H,5-7H2
• InChI Key： WMVNBLFHGRVMOR-UHFFFAOYSA-N
• SMILES： FC(C(CC1CC2C=CC=CC=2C1)=O)(F)F

Computed Properties

• Exact Mass: 228.07619946g/mol
• Monoisotopic Mass: 228.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-one

Introduction to 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-one (CAS No. 2228436-09-5) and Its Applications in Modern Chemical Biology

The compound 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-one, identified by its CAS number 2228436-09-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This triterpenoid derivative exhibits a unique structural framework characterized by a dihydroindene moiety linked to a trifluorinated propanone group. The presence of both fluorine atoms and a heterocyclic system imparts distinct electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The trifluoromethyl group, in particular, is well-known for its role in enhancing lipophilicity and binding interactions with biological targets. In the context of 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-one, the dihydroindene ring provides a rigid aromatic system that can interact favorably with protein binding pockets, while the ketone functionality serves as a hydrogen bond acceptor or acceptor site. This dual functionality makes it an attractive candidate for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as a precursor for synthesizing more complex pharmacophores. Researchers have been exploring its utility in generating derivatives with enhanced biological activity. For instance, modifications at the indene ring or the trifluoropropyl side chain could lead to compounds with improved efficacy against various therapeutic targets. The fluorine atoms introduce electron-withdrawing effects that can fine-tune the reactivity of the molecule, enabling selective functionalization at key positions.

In the field of oncology, fluorinated indole derivatives have garnered considerable attention due to their antitumor properties. While 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-one has not yet been directly tested in cancer models, its structural analogs have shown promise as kinase inhibitors and apoptosis inducers. The combination of a rigid indene core and a polar trifluoropropyl group suggests that this compound could exhibit dual targeting capabilities, interacting with both protein kinases and transcription factors involved in cancer progression.

The synthesis of 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-one presents an interesting challenge due to the need to introduce both the dihydroindene ring system and the trifluoropropyl moiety with high selectivity. Current methodologies involve multi-step reactions starting from commercially available precursors such as 2-methylindanone or trifluoroacetic acid derivatives. Transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the indene framework, while fluorination techniques like electrophilic aromatic substitution or metal-mediated reactions allow for the introduction of fluorine atoms at specific positions.

The role of computational chemistry has become increasingly prominent in optimizing synthetic routes and predicting biological activity. Molecular modeling studies have demonstrated that 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-one can adopt multiple conformations depending on its environment, which may influence its interaction with biological targets. By leveraging computational tools such as density functional theory (DFT) and molecular dynamics (MD) simulations, researchers can gain insights into its binding mode and identify key residues for further optimization.

Recent publications have highlighted the use of fluorinated heterocycles in developing antimicrobial agents. The structural features of 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-one make it a promising candidate for combating resistant bacterial strains. The fluorine atoms can disrupt bacterial cell membranes or interfere with essential metabolic pathways by mimicking natural substrates or inhibiting key enzymes. Preliminary studies have shown that derivatives of this compound exhibit moderate activity against certain Gram-positive bacteria when tested in vitro.

The pharmaceutical industry has long recognized the value of fluorinated compounds in improving drug properties such as bioavailability and metabolic stability. The presence of multiple fluorine atoms in 3-(2,3-dihydro-1H-inden-2-yl)-1,1,1-trifluoropropan-2-one could enhance its resistance to degradation by cytochrome P450 enzymes while simultaneously increasing its solubility in lipids for better membrane penetration. These attributes are critical for achieving therapeutic efficacy across different administration routes.

In conclusion,3-(2,3-dihydro-1H-inden-2-ylyl)-trifluoropropanone (CAS No.2228436095) represents a structurally intriguing molecule with broad applications in chemical biology and drug discovery. Its unique combination of functional groups offers opportunities for designing novel therapeutics targeting various diseases including cancer and infections caused by resistant pathogens. As research continues to uncover new synthetic strategies and biological activities,this compound holds significant promise as an intermediate or lead structure for future pharmaceutical development.